Cas no 883547-44-2 (1-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine)

• Product Name: 1-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine
• CAS No: 883547-44-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1086669
• PubChem ID: 3162719
• Update Time: 2025-04-20

1-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine
• 1-(3-m-Tolyl-[1,2,4]oxadiazol-5-yl)-ethylamine
• 1-(3-m-Tolyl-[1,2,4]oxadiazol-5-yl)-ethylaminehydrochloride
• 1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• 1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethanamine(SALTDATA: HCl)
• DTXSID80390315
• AKOS000634240
• 883547-44-2
• AKOS017279343
• SCHEMBL22637351
• DB-362801

• MDL： MFCD07186489
• Inchi： 1S/C11H13N3O/c1-7-4-3-5-9(6-7)10-13-11(8(2)12)15-14-10/h3-6,8H,12H2,1-2H3
• InChI Key： UXKQDXMWEOAKMQ-UHFFFAOYSA-N
• SMILES： O1C(C(C)N)=NC(C2C=CC=C(C)C=2)=N1

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.558
• PSA: 64.94000
• LogP: 2.76500

1-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT